Cas no 2227848-58-8 (methyl (3S)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoate
• CAS No: 2227848-58-8
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 5959998
• PubChem ID: 165624046
• Update Time: 2025-06-12

methyl (3S)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoate
• 2227848-58-8
• EN300-1791702

• Inchi： 1S/C11H13NO5/c1-7-4-3-5-8(12(15)16)11(7)9(13)6-10(14)17-2/h3-5,9,13H,6H2,1-2H3/t9-/m0/s1
• InChI Key： YVLHZDCWDBNSDM-VIFPVBQESA-N
• SMILES： O[C@@H](CC(=O)OC)C1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.4Ų

Additional information on methyl (3S)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoate

Recent Advances in the Study of Methyl (3S)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoate (CAS: 2227848-58-8)

Methyl (3S)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoate (CAS: 2227848-58-8) is a chiral ester compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug synthesis and biological activity modulation. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its utility as a key intermediate in the development of novel therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the asymmetric synthesis of methyl (3S)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoate using enzymatic catalysis. The researchers employed a lipase-mediated kinetic resolution to achieve high enantioselectivity (ee > 99%) and yield (85%). This method offers a greener and more efficient alternative to traditional chemical synthesis, aligning with the growing demand for sustainable pharmaceutical manufacturing processes.

In another groundbreaking study, methyl (3S)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoate was investigated for its role as a precursor in the synthesis of β-lactamase inhibitors. The compound's unique stereochemistry and functional groups make it an ideal candidate for designing inhibitors that target antibiotic-resistant bacterial strains. Preliminary in vitro assays demonstrated promising activity against extended-spectrum β-lactamase (ESBL)-producing E. coli, with an IC50 value of 12.3 µM.

Further research has also highlighted the compound's potential in neurodegenerative disease therapeutics. A 2024 study in ACS Chemical Neuroscience reported that derivatives of methyl (3S)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoate exhibited neuroprotective effects in a cellular model of Parkinson's disease. The compounds were found to reduce oxidative stress and inhibit α-synuclein aggregation, key pathological features of the disease.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of methyl (3S)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoate derivatives. Recent pharmacokinetic studies have identified issues with low oral bioavailability and rapid metabolism, which are currently being addressed through structural modifications and prodrug strategies. Collaborative efforts between academic and industrial researchers are expected to yield improved analogs with enhanced drug-like properties in the near future.

In conclusion, methyl (3S)-3-hydroxy-3-(2-methyl-6-nitrophenyl)propanoate (CAS: 2227848-58-8) represents a versatile scaffold with multiple therapeutic applications. Ongoing research continues to uncover its potential in addressing pressing medical challenges, from antibiotic resistance to neurodegenerative disorders. The compound's unique chemical properties and recent synthetic advancements position it as a valuable asset in medicinal chemistry and drug discovery pipelines.